Cas no 10539-55-6 (9,11-Dotriacontanediol, 3-methoxy-4-methyl-)

• Product Name: 9,11-Dotriacontanediol, 3-methoxy-4-methyl-
• CAS No: 10539-55-6
• MF: C₃₄H₇₀O₃
• MW: 526.917811870575
• CID: 1153010
• PubChem ID: 71352720
• Update Time: 2025-04-20

9,11-Dotriacontanediol, 3-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 9,11-Dotriacontanediol, 3-methoxy-4-methyl-
• 3-methoxy-4-methyldotriacontane-9,11-diol
• 10539-55-6
• DTXSID60777564

• Inchi： 1S/C34H70O3/c1-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-28-32(35)30-33(36)29-26-25-27-31(3)34(6-2)37-4/h31-36H,5-30H2,1-4H3
• InChI Key： IVPFDOZWCWTFPQ-UHFFFAOYSA-N
• SMILES： O(C)C(CC)C(C)CCCCC(CC(CCCCCCCCCCCCCCCCCCCCC)O)O

Computed Properties

• Exact Mass: 526.5328
• Monoisotopic Mass: 526.53249609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 37
• Rotatable Bond Count: 30
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.6
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69